Cas no 95080-14-1 (2(1H)-Pyridinone, dihydrate)

• Product Name: 2(1H)-Pyridinone, dihydrate
• CAS No: 95080-14-1
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 752005
• PubChem ID: 71330698
• Update Time: 2025-04-19

2(1H)-Pyridinone, dihydrate Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, dihydrate
• 1H-pyridin-2-one,dihydrate
• 95080-14-1
• DTXSID40759363
• Pyridin-2(1H)-one--water (1/2)

• Inchi： 1S/C5H5NO.2H2O/c7-5-3-1-2-4-6-5;;/h1-4H,(H,6,7);2*1H2
• InChI Key： YULXIXKYGAPJDJ-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CN1.O.O

Computed Properties

• Exact Mass: 131.058243149g/mol
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.1Ų